[1,2-Bis(diphenylphosphino)ethane]dichloropalladium(II)

• IUPAC Name: dichloropalladium;2-diphenylphosphanylethyl(diphenyl)phosphane
• InChI: InChI=1S/C26H24P2.2ClH.Pd/c1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26;;;/h1-20H,21-22H2;2*1H;/q;;;+2/p-2
• InChI Key: LDJXFZUGZASGIW-UHFFFAOYSA-L
• Canonical SMILES: C1=CC=C(C=C1)P(CCP(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4.Cl[Pd]Cl
• Molecular Formula: C26H24Cl2P2Pd
• DSSTOX Substance ID: DTXSID00454105
• Molecular Weight: 575.7 g/mol
• CAS RN: 19978-61-1

Description

“[1,2-Bis(diphenylphosphino)ethane]dichloropalladium(II)” (PdCl2(dppe)) is a chemical compound with the linear formula [(C6H5)2PCH2CH2P(C6H5)2]PdCl2. It is a precatalyst used in the production of acrylic acid sodium salt via coupling of CO2 with ethene.

Molecular Structure Analysis

The molecular structure of “[1,2-Bis(diphenylphosphino)ethane]dichloropalladium(II)” is represented by the SMILES string Cl[Pd]Cl.C(CP(c1ccccc1)c2ccccc2)P(c3ccccc3)c4ccccc4. The InChI key for this compound is LDJXFZUGZASGIW-UHFFFAOYSA-L.

Chemical Reactions Analysis

“[1,2-Bis(diphenylphosphino)ethane]dichloropalladium(II)” is a precatalyst used in various types of coupling reactions, including Buchwald-Hartwig Cross Coupling Reaction, Cross Couplings, Heck Reaction, Hiyama Coupling, Negishi Coupling, Sonogashira Coupling, Stille Coupling, and Suzuki-Miyaura Coupling.

Physical And Chemical Properties Analysis

“[1,2-Bis(diphenylphosphino)ethane]dichloropalladium(II)” is a very pale yellow to yellow crystalline powder. It has a molecular weight of 575.74. This compound is moisture sensitive and should be stored under inert gas, at ambient temperatures, and protected from moisture.

Scientific Research Applications

Coordination Chemistry

. It forms complexes with various metals, which can be used in a variety of chemical reactions.

Allylic Alkylation

. This process involves the transfer of an alkyl group from an allylic compound to a nucleophile, which is a key step in many organic synthesis reactions.

Decarboxylation of Allylic Esters

. This reaction involves the removal of a carboxyl group from an ester, resulting in the formation of a new carbon-carbon bond.

1,3-Diene Synthesis

. Dienes are organic compounds that contain two double bonds, and they are important building blocks in organic chemistry.

Cycloaddition Reactions

.

Carbonylation Reactions

. These reactions involve the addition of a carbonyl group (C=O) to a molecule, and they are a key step in the synthesis of many types of organic compounds.

Mechanism of Action

Target of Action

The primary target of PdCl2(dppe) is the carbon-halogen bond in organic compounds . This compound acts as a catalyst in various organic reactions, facilitating the breaking and formation of bonds .

Mode of Action

PdCl2(dppe) operates by binding to the carbon-halogen bond in the substrate, facilitating its breakage . This is followed by the formation of new bonds, resulting in the creation of a new compound . The presence of the PdCl2(dppe) catalyst lowers the activation energy required for the reaction, enabling it to proceed under milder conditions .

Biochemical Pathways

PdCl2(dppe) is involved in several biochemical pathways, including the Buchwald-Hartwig Cross Coupling Reaction , Suzuki-Miyaura coupling , Stille coupling , Sonogashira coupling , Negishi coupling , Hiyama coupling , and Heck reaction . These reactions are crucial for the formation of carbon-carbon and carbon-heteroatom bonds, which are fundamental in organic synthesis .

Pharmacokinetics

Its effectiveness can be influenced by factors such as concentration, temperature, and the presence of other substances in the reaction mixture .

Result of Action

The action of PdCl2(dppe) results in the formation of new organic compounds through the creation of carbon-carbon and carbon-heteroatom bonds . This can lead to the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and materials for electronics .

Action Environment

The action of PdCl2(dppe) can be influenced by various environmental factors. For instance, the reaction rate can be affected by the temperature and the pH of the reaction mixture . Additionally, the presence of impurities or other substances can either inhibit or enhance the catalytic activity of PdCl2(dppe) . Therefore, careful control of the reaction conditions is crucial for optimizing the effectiveness of PdCl2(dppe).

Safety and Hazards

“[1,2-Bis(diphenylphosphino)ethane]dichloropalladium(II)” is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation as well as serious eye irritation. This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) and can cause specific target organ toxicity (single exposure) with the target organ being the respiratory system.